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Compound of Interest

Compound Name: Daphnilongeranin C

Cat. No.: B15593628 Get Quote

In-Depth Technical Guide to Daphnilongeranin C
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

isolation of Daphnilongeranin C, a member of the complex family of Daphniphyllum alkaloids.

This document is intended to serve as a valuable resource for researchers and professionals

engaged in natural product chemistry, pharmacology, and drug development.

Core Chemical Data
Daphnilongeranin C is a polycyclic alkaloid with a distinct and complex chemical architecture.

The fundamental chemical identifiers for this compound are summarized below.

Parameter Value Reference

CAS Number 750649-07-1 [1][2]

Molecular Formula C22H29NO3 [3]

Isolation and Characterization
Daphnilongeranin C was first isolated from the leaves and stems of Daphniphyllum

longeracemosum.[4] The isolation procedure, a critical component for obtaining pure

compounds for further study, is detailed below.
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Experimental Protocol: Isolation of Daphnilongeranin C
The following protocol is based on the initial report of the isolation of Daphnilongeranin C and

other related alkaloids.

1. Extraction:

Air-dried and powdered leaves and stems of Daphniphyllum longeracemosum (10 kg) were

percolated with 95% industrial ethanol (3 x 50 L, 3 days each) at room temperature.

The combined ethanol extracts were concentrated under reduced pressure to yield a crude

residue.

This residue was then suspended in a 2% aqueous solution of hydrochloric acid and

extracted with chloroform to remove non-alkaloidal components.

2. Acid-Base Extraction:

The acidic aqueous layer was basified with ammonia solution to a pH of 9-10.

The basified solution was then extracted with chloroform to obtain the crude alkaloidal

fraction.

3. Chromatographic Separation:

The crude alkaloidal extract was subjected to column chromatography over silica gel.

A gradient elution system of chloroform-methanol (from 100:0 to 80:20) was employed to

separate the alkaloids into several fractions.

Fractions containing Daphnilongeranin C were identified by thin-layer chromatography

(TLC) analysis.

These fractions were further purified by repeated column chromatography on silica gel and

preparative TLC to yield pure Daphnilongeranin C.

Spectroscopic Data
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The structure of Daphnilongeranin C was elucidated using a combination of spectroscopic

techniques. While the complete raw data is found in the primary literature, a summary of the

key spectroscopic characteristics is provided.

Spectroscopic Method Key Observations

Mass Spectrometry (MS)

The molecular formula was established as

C22H29NO3 by high-resolution mass

spectrometry.

Nuclear Magnetic Resonance (NMR)

1H and 13C NMR, along with 2D NMR

techniques (COSY, HMQC, HMBC), were used

to determine the complex polycyclic structure

and the connectivity of all atoms.

Biological Activity and Signaling Pathways
To date, specific biological activities and associated signaling pathways for Daphnilongeranin
C have not been extensively reported in publicly available literature. The broader class of

Daphniphyllum alkaloids is known to exhibit a range of biological effects, including cytotoxic,

antioxidant, and anti-inflammatory activities.[5] However, dedicated studies on

Daphnilongeranin C are required to ascertain its specific pharmacological profile.

Visualizations
To aid in the understanding of the experimental process, a workflow diagram for the isolation of

Daphnilongeranin C is provided below. As there is no specific signaling pathway information

available for this compound, a diagram illustrating a plausible biosynthetic relationship is also

presented.
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Isolation Workflow for Daphnilongeranin C
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Postulated Biosynthetic Relationship of Daphnilongeranin C to Daphenylline

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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